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Compound of Interest

Compound Name: MitoBloCK-11

Cat. No.: B8146630

Application Notes and Protocols for MitoBloCK-
11 in Neuronal Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

MitoBloCK-11 is a novel small molecule inhibitor that targets mitochondrial protein import. It is
understood to possibly act through the transport protein Seol and plays a role in the PINK1
pathway, which is crucial for mitochondrial quality control. Dysfunctional mitochondrial protein
import is implicated in a variety of neurodegenerative diseases, making MitoBloCK-11 a
person of interest for researchers in neuroscience and drug development.

These application notes provide a comprehensive guide for utilizing MitoBloCK-11 in neuronal
cell models. As there is currently no established standard working concentration for
MitoBloCK-11 in neuronal cells, this document outlines a systematic approach to determine
the optimal concentration and provides detailed protocols to assess its biological effects.

MitoBloCK-11: Properties and Handling
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Property Value Source
Molecular Weight 434.26 g/mol --INVALID-LINK--
» 25 mg/mL (57.57 mM) in
Solubility --INVALID-LINK--
DMSO

Powder: -20°C for 3 years. In
Storage --INVALID-LINK--
solvent: -80°C for 1 year.

Stock Solution Preparation:

To prepare a 10 mM stock solution, dissolve 4.34 mg of MitoBlIoCK-11 powder in 1 mL of
sterile DMSO.

Sonication may be required to fully dissolve the compound.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -80°C.

Recommended Experimental Workflow

Determining the appropriate working concentration of a novel compound is a critical first step.
The following workflow is recommended to identify the optimal concentration range of
MitoBloCK-11 for your specific neuronal cell model.
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« To cite this document: BenchChem. [Recommended working concentration of MitoBloCK-11
for neuronal cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8146630#recommended-working-concentration-of-
mitoblock-11-for-neuronal-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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